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Compound of Interest

Compound Name: Butenol

Cat. No.: B1619263

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the toxicological properties and safe handling procedures of chemical
reagents is paramount. This guide provides an in-depth analysis of butenol, a group of
unsaturated alcohols with various industrial and research applications. This document outlines
the toxicology of butenol isomers, details experimental protocols for toxicity assessment, and
establishes clear guidelines for safe handling to minimize occupational exposure and ensure
laboratory safety.

Toxicological Profile of Butenol Isomers

Butenol (C4H70H) exists in several isomeric forms, each exhibiting unique toxicological
characteristics. The primary isomers of concern include 2-buten-1-ol (crotyl alcohol), 3-buten-2-
ol, and 3-buten-1-ol. Their toxicity is primarily attributed to their metabolic conversion to highly
reactive and toxic aldehydes.

Acute Toxicity Data

The acute toxicity of butenol isomers is summarized in the table below. The data, presented as
LD50 (median lethal dose) and LC50 (median lethal concentration) values, have been
compiled from various toxicological studies on rats and rabbits.
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GHS
Chemical CAS Route of . o
Species LD50/LC50 Classificati
Name Number Exposure
on
Acute Toxicity
4 (H302),
Skin Irritation
2-Buten-1-ol 2 (H315), Eye
(Crotyl 6117-91-5 Oral Rat 793 mg/kg Irritation 2
alcohol) (H319),
Flammable
Liquid 3
(H226)
_ Acute Toxicity
Dermal Rabbit 1084 mg/kg
4 (H312)
) 2000 ppm Acute Toxicity
Inhalation Rat
(4h) 4 (H332)
Acute Toxicity
4 (H302),
Skin Irritation
2 (H315),
Harmful if Serious Eye
3-Buten-2-ol 598-32-3 Oral -
swallowed Damage 1
(H318),
Flammable
Liquid 2
(H225)
Harmful in o
] Acute Toxicity
Dermal - contact with
. 4 (H312)
skin
Acute Toxicity
) Harmful if 4 (H332),
Inhalation -
inhaled STOT SE 3
(H335)
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2-Methyl-3-
buten-2-ol

115-18-4

Oral Rat

1800 mg/kg

Acute Toxicity
4 (H302),
Skin Irritation
2 (H315),
Serious Eye
[rritation 2
(H319),
Flammable
Liquid 2
(H225)

Dermal

Rabbit

>2000 mg/kg

Inhalation

Rat

>21.2 mg/L
(4h)

Butan-1-ol

71-36-3

Oral Rat

790 mg/kg

Flammable
Liquid 3
(H226), Acute
Toxicity 4
(H302), Skin
Irritation 2
(H315),
Serious Eye
Damage 1
(H318),
STOT SE 3
(H335, H336)

Dermal

Rabbit

3400 mg/kg

Inhalation

Rat

8000 mg/L
(4h)

Note: The GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications are based on available data and may vary by jurisdiction.

Mechanism of Toxicity: The Case of Crotyl Alcohol
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A primary mechanism of butenol toxicity involves its metabolic bioactivation. For instance,
crotyl alcohol (2-buten-1-ol) is oxidized in the liver by alcohol dehydrogenase to its
corresponding aldehyde, crotonaldehyde.[1] Crotonaldehyde is a highly reactive a,[3-
unsaturated aldehyde known for its cytotoxic and genotoxic effects.

The toxicity of crotonaldehyde is mediated through multiple pathways:

o Oxidative Stress: Crotonaldehyde induces the generation of reactive oxygen species (ROS)
and depletes intracellular glutathione levels, leading to oxidative stress and cellular damage.

[2][3]

o Apoptosis: It can trigger caspase-dependent apoptosis, a form of programmed cell death, in
various cell types, including human bronchial epithelial cells.[2][4] This process involves the
mitochondrial pathway, characterized by the release of cytochrome ¢ and activation of
caspases 9 and 3/7.[2]

o Autophagy: Crotonaldehyde can also induce autophagy-mediated cytotoxicity.[5] This
involves the downregulation of the PI3K pathway and the activation of AMPK and MAPK
signaling pathways.[5]

The following diagram illustrates the signaling pathways involved in crotonaldehyde-induced
cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Toxicology and Safe
Handling of Butenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619263#toxicology-and-safe-handling-procedures-
for-butenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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